Benzene, 2-Chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)-

• CAS RN: 42874-96-4
• Molecular Formula: C14H10ClF3O
• Molecular Weight: 286.67 g/mol
• IUPAC Name: 2-chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H10ClF3O/c1-9-3-2-4-11(7-9)19-13-6-5-10(8-12(13)15)14(16,17)18/h2-8H,1H3
• InChI Key: CSXRLIIXUVVUTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=C(C=C(C=C2)C(F)(F)F)Cl

Description

Benzene, 2-Chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C14H10ClF3O and its molecular weight is 286.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 2-Chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 2-Chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

73 parts by weight of potassium 3-cresolate, 107 parts by weight of 3,4-dichlorobenzotrifluoride and 6.9 parts by weight of potassium carbonate in 500 parts by volume of dimethylsulfoxide were stirred at 140° C. for 8 hours. The reaction mixture was cooled to room temperature and was poured into 2,000 parts by volume of water. The oily residue was taken up in ether, and the organic phase was dried with magnesium sulfate, filtered, and concentrated under reduced pressure. Fractional distillation gave 120 parts by weight (84% of theory) of 3-(2'-chloro-4'-trifluoromethylphenoxy)-toluene of boiling point 91°-96° C./0.1 bar and refractive index nD25 : 1.5268.

Synthesis routes and methods II

Procedure details

reacting the salt of m-cresol with 3,4-dichlorobenzotrifluoride to form a 3-(2-chloro-4-trifluoromethylphenoxy)toluene;